Cas no 616-03-5 (5-Methylhydantoin)
5-Methylhydantoin structure
Product Name:5-Methylhydantoin
CAS No:616-03-5
MF:C4H6N2O2
MW:114.102640628815
MDL:MFCD00022398
CID:38952
PubChem ID:69216
Update Time:2025-04-18
5-Methylhydantoin Chemical and Physical Properties
Names and Identifiers
-
- 5-Methylhydantoin
- 5-methylimidazolidine-2,4-dione
- 5-Methyl-2,4-imidazolidinedione
- Hydantoin, 5-methyl-
- DL-5-Methylhydantoin
- 5-methy hydantoin
- CCG-214321
- CHEBI:93888
- KBio2_002436
- AKOS016050393
- FT-0671818
- FT-0620655
- KBio3_001892
- 2, 5-methyl-
- NS00096232
- 5(R)-Methylimidazolidine-2,4-dione; D-5-Methylhydantoin
- FT-0671817
- D-5-Methylhydantoin
- CS-0084851
- NSC 75829
- BRD-A68318914-001-01-5
- KBio2_007572
- DTXSID90880934
- 2,4-Imidazolidinedione, 5-methyl-
- Spectrum3_000916
- VMAQYKGITHDWKL-UHFFFAOYSA-
- Spectrum4_001200
- InChI=1/C4H6N2O2/c1-2-3(7)6-4(8)5-2/h2H,1H3,(H2,5,6,7,8)
- 616-03-5
- MFCD00022398
- 5-methyl-hydantoin
- NSC-75829
- M1699
- EN300-17026
- (D)-5-Methylhydantoin
- Z56862247
- Spectrum5_001760
- 67337-69-3
- AM20100499
- Q27165643
- NSC75829
- FT-0620654
- A12693
- Spectrum_001906
- A833324
- KBioGR_001899
- KBioSS_002442
- (R)-(+)-5-Methylhydantoin
- AI3-61188
- SCHEMBL21767
- 5-Methylhydantoin, 97%
- AKOS001074138
- PD000080
- CHEMBL158019
- KBio2_005004
- imidazolidine-2,4-dione, 5-methyl-
- DB-053946
- ALBB-022598
- 625-324-5
- Hydantoin, 5-methyl-(8CI)
- 2,4-Imidazolidinedione, 5-methyl-(9CI)
-
- MDL： MFCD00022398
- Inchi： 1S/C4H6N2O2/c1-2-3(7)6-4(8)5-2/h2H,1H3,(H2,5,6,7,8)
- InChI Key： VMAQYKGITHDWKL-UHFFFAOYSA-N
- SMILES： O=C1C(C)NC(N1)=O
- BRN： 81081
Computed Properties
- Exact Mass: 114.04298
- Monoisotopic Mass: 114.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 8
- XLogP3: -0.6
- Topological Polar Surface Area: 58.2A^2
Experimental Properties
- Color/Form: Not available
- Density: 1.3565 (rough estimate)
- Melting Point: 148-152 °C (lit.)
- Boiling Point: 213.59°C (rough estimate)
- Refractive Index: 1.4487 (estimate)
- Water Partition Coefficient: Insoluble in water.
- PSA: 58.2
- LogP: -0.86980
- Solubility: Not available
5-Methylhydantoin Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： 26-36
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Safety Term：S26-S36
5-Methylhydantoin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM187649-25g |
5-Methylimidazolidine-2,4-dione |
616-03-5 | 95% | 25g |
$408 | 2021-08-05 | |
| Alichem | A069004186-25g |
5-Methylimidazolidine-2,4-dione |
616-03-5 | 95% | 25g |
$479.60 | 2023-09-01 | |
| TRC | M312390-1g |
5-Methylhydantoin |
616-03-5 | 1g |
$ 125.00 | 2022-06-04 | ||
| TRC | M312390-5g |
5-Methylhydantoin |
616-03-5 | 5g |
$ 170.00 | 2022-06-04 | ||
| TRC | M312390-50g |
5-Methylhydantoin |
616-03-5 | 50g |
$ 1360.00 | 2022-06-04 | ||
| Apollo Scientific | OR451305-1g |
5-Methylhydantoin |
616-03-5 | 95% | 1g |
£24.00 | 2025-02-20 | |
| Apollo Scientific | OR451305-5g |
5-Methylhydantoin |
616-03-5 | 95% | 5g |
£90.00 | 2025-02-20 | |
| Apollo Scientific | OR451305-25g |
5-Methylhydantoin |
616-03-5 | 95% | 25g |
£320.00 | 2025-02-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA00208-1g |
5-Methylimidazolidine-2,4-dione |
616-03-5 | 97% | 1g |
¥548.0 | 2024-07-19 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M862352-50mg |
5-Methylhydantoin |
616-03-5 | ≥98%(T) | 50mg |
￥136.00 | 2022-09-01 |
5-Methylhydantoin Related Literature
-
Katarzyna Kucwaj-Brysz,Rafa? Kurczab,Ewa ?es?awska,Annamaria Lubelska,Ma?gorzata Anna Mar?,Gniewomir Latacz,Grzegorz Sata?a,Wojciech Nitek,Katarzyna Kie?-Kononowicz,Jadwiga Handzlik Med. Chem. Commun. 2018 9 1033
-
Haojie Xu,Yiyun Wang,Hongyi Wang,Zhonghui Zheng,Zihui Meng,Min Xue,Zhibin Xu RSC Adv. 2020 10 14493
-
Aaron Johnson,Matthew J. Saunders,Thomas G. Back Org. Biomol. Chem. 2015 13 1463
-
4. Application of the Bucherer hydantoin synthesis to diacetyl mono-oxime. The mechanism of the Bucherer reaction, and the constitution of the hypothetical ‘ dimethylbishydantoin ’ of Bucherer and liebW. Gary Bowness,Ralph Howe,Balbir S. Rao J. Chem. Soc. Perkin Trans. 1 1983 2649
-
Emmanuel E. Psykarakis,Elli Chatzopoulou,Thanasis Gimisis Org. Biomol. Chem. 2018 16 2289
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